Cas no 199292-93-8 (5-Chloro-2-(piperidin-4-yl)-1,3-benzoxazole)

• Product Name: 5-Chloro-2-(piperidin-4-yl)-1,3-benzoxazole
• CAS No: 199292-93-8
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD10690319
• CID: 3396112
• PubChem ID: 22293687
• Update Time: 2025-04-21

5-Chloro-2-(piperidin-4-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• BENZOXAZOLE, 5-CHLORO-2-(4-PIPERIDINYL)-
• AKOS005202496
• DB-196427
• EN300-43299
• AB00999786-01
• 5-chloro-2-piperidin-4-yl-1,3-benzoxazole
• 5-Chloro-2-(4-piperidinyl)benzoxazole
• ZHA29293
• Z359505170
• 890-982-4
• 5-chloro-2-(piperidin-4-yl)-1,3-benzoxazole
• 5-chloro-2-piperidin-4-yl-benzooxazole
• SCHEMBL4712528
• G22873
• CTXQQZDBUIIQFM-UHFFFAOYSA-N
• 199292-93-8
• 5-Chloro-2-(piperidin-4-yl)-1,3-benzoxazole

• MDL： MFCD10690319
• Inchi： 1S/C12H13ClN2O/c13-9-1-2-11-10(7-9)15-12(16-11)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： CTXQQZDBUIIQFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1CCNCC1)O2

Computed Properties

• Exact Mass: 236.072
• Monoisotopic Mass: 236.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 2.5